Cas no 59320-14-8 (4-(2-Hydroxyethyl)amino-3-nitrobenzoic Acid)

• Product Name: 4-(2-Hydroxyethyl)amino-3-nitrobenzoic Acid
• CAS No: 59320-14-8
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• MDL: MFCD00227244
• CID: 384658
• PubChem ID: 2909623
• Update Time: 2025-06-09

4-(2-Hydroxyethyl)amino-3-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(2-hydroxyethyl)amino]-3-nitro-
• 4-(2-HYDROXY-ETHYLAMINO)-3-NITRO-BENZOIC ACID
• 4-[(2-Hydroxyethyl)amino]-3-nitrobenzoic acid
• AC1MEVCD
• AC1Q7D4K
• CTK5A9764
• Oprea1_822498
• SureCN1066375
• SCHEMBL1066375
• SR-01000389021-1
• AKOS000507339
• SR-01000389021
• 59320-14-8
• Cambridge id 6672704
• MFCD00227244
• CS-0220027
• 4-((2-Hydroxyethyl)amino)-3-nitrobenzoicacid
• KRTQQHYYZBCHED-UHFFFAOYSA-N
• EN300-05586
• AB00115386-01
• 4-(2-hydroxyethylamino)-3-nitrobenzoic acid
• Z55983394
• DTXSID80387765
• 4-(2-HYDROXY-ETHYLAMINO)-3-NITRO-BENZOICACID
• 4-((2-Hydroxyethyl)amino)-3-nitrobenzoic acid
• 4-(2-Hydroxyethyl)amino-3-nitrobenzoic Acid

• MDL： MFCD00227244
• Inchi： 1S/C9H10N2O5/c12-4-3-10-7-2-1-6(9(13)14)5-8(7)11(15)16/h1-2,5,10,12H,3-4H2,(H,13,14)
• InChI Key： KRTQQHYYZBCHED-UHFFFAOYSA-N
• SMILES： OCCNC1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.059
• Monoisotopic Mass: 225.051146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 118

Experimental Properties

• Density: 1.535
• Boiling Point: 485.3°C at 760 mmHg
• Flash Point: 247.3°C
• Refractive Index: 1.677
• PSA: 112.7
• LogP: 1.29340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-(2-Hydroxyethyl)amino-3-nitrobenzoic Acid

Comprehensive Overview of 4-(2-Hydroxyethyl)amino-3-nitrobenzoic Acid (CAS No. 59320-14-8)

4-(2-Hydroxyethyl)amino-3-nitrobenzoic Acid (CAS No. 59320-14-8) is a specialized organic compound widely recognized for its unique chemical properties and applications in various industries. This nitro-substituted benzoic acid derivative features a hydroxyethylamino group, which enhances its solubility and reactivity, making it a valuable intermediate in pharmaceutical synthesis, dye manufacturing, and biochemical research. Its molecular structure, characterized by the nitrobenzoic acid backbone, allows for versatile functionalization, catering to advanced organic synthesis workflows.

In recent years, the demand for 4-(2-Hydroxyethyl)amino-3-nitrobenzoic Acid has surged due to its role in developing high-performance dyes and photoactive materials. Researchers and manufacturers are increasingly exploring its potential in sustainable chemistry and green synthesis methods, aligning with global trends toward eco-friendly production. The compound's ability to act as a chromophore or ligand in coordination chemistry further expands its utility in material science and nanotechnology applications.

One of the most frequently asked questions about CAS No. 59320-14-8 revolves around its synthesis pathway and purification techniques. Optimized protocols often involve nitration reactions of benzoic acid derivatives followed by hydroxyethylation, with careful control of reaction conditions to maximize yield and purity. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are critical for quality assurance, ensuring compliance with industrial standards.

The compound's bioactivity profile has also garnered attention in medicinal chemistry. While not a drug itself, 4-(2-Hydroxyethyl)amino-3-nitrobenzoic Acid serves as a precursor for designing targeted therapeutics, particularly in cancer research and antibiotic development. Its nitro group can be reduced to form amino derivatives, which are pivotal in constructing heterocyclic scaffolds for drug discovery.

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Innovations in catalysis and process optimization have further elevated the relevance of 59320-14-8. For instance, its use in polymer chemistry to modify surface properties of materials or as a crosslinking agent highlights its interdisciplinary appeal. Environmental scientists also investigate its degradation pathways to assess ecological impact, reflecting broader concerns about chemical sustainability.

In summary, 4-(2-Hydroxyethyl)amino-3-nitrobenzoic Acid (CAS No. 59320-14-8) exemplifies the convergence of fundamental research and industrial innovation. Its adaptability across multiple sectors—from pharmaceuticals to advanced materials—underscores its significance in modern chemistry. As synthetic methodologies evolve, this compound is poised to remain a cornerstone in specialty chemical applications.